Cas no 66411-24-3 (8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid)

• Product Name: 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• CAS No: 66411-24-3
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• CID: 4656431
• PubChem ID: 23367046
• Update Time: 2025-06-11

8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic Acid
• 1,4-Benzodioxin-5-carboxylic acid, 8-chloro-2,3-dihydro-
• 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid

• Inchi： 1S/C9H7ClO4/c10-6-2-1-5(9(11)12)7-8(6)14-4-3-13-7/h1-2H,3-4H2,(H,11,12)
• InChI Key： RHTLNBSAROMJMO-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C=CC(C(O)=O)=C2OCC1

Experimental Properties

• Color/Form: No data avaiable

8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid

Introduction to 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid (CAS No. 66411-24-3)

8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid, identified by its Chemical Abstracts Service number (CAS No. 66411-24-3), is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the benzodioxine class, characterized by its fused oxygen-containing ring system. The presence of a chloro substituent at the 8-position and a carboxylic acid group at the 5-position imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid consists of a benzene ring linked to an oxygen atom, which is further connected to a second benzene ring. This arrangement creates a rigid aromatic system with electron-rich regions due to the oxygen atoms, enhancing its reactivity in various chemical transformations. The chloro group introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the carboxylic acid moiety allows for further functionalization via esterification or amidation.

In recent years, 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid has garnered attention in academic and industrial research for its potential applications in medicinal chemistry. Its core structure resembles several bioactive molecules known for their therapeutic effects. For instance, derivatives of benzodioxines have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties. The specific substitution pattern in 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid may influence its binding affinity to biological targets, making it a promising candidate for structure-based drug design.

Recent studies have highlighted the compound's role in developing novel pharmacophores. Researchers have demonstrated that modifications at the 2 and 3 positions of the benzodioxine ring can significantly alter its pharmacokinetic profile. Specifically, introducing alkyl or aryl groups at these positions can enhance solubility and metabolic stability. Additionally, computational modeling has shown that the chloro substituent enhances interactions with certain enzyme active sites, suggesting its potential in inhibiting key metabolic pathways relevant to diseases such as diabetes and neurodegeneration.

The carboxylic acid group in 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid offers diverse synthetic possibilities. It can be converted into esters or amides, which are common functional groups in pharmaceuticals due to their improved bioavailability and target specificity. For example, researchers have synthesized derivatives of this compound as inhibitors of polyphenol oxidase enzymes found in plants and microorganisms. These derivatives exhibit promising activity in modulating oxidative stress-related pathways.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale synthesis. Advances in green chemistry have enabled more sustainable production methods for 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid, reducing waste generation and energy consumption. Such innovations align with global efforts to promote environmentally friendly pharmaceutical manufacturing.

In clinical research settings, 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid has been investigated as a precursor for more complex drug molecules. Its core structure can be further elaborated through sequential functionalizations to create libraries of compounds for high-throughput screening (HTS). This approach has led to the identification of novel lead compounds with therapeutic potential in areas such as infectious diseases and chronic disorders.

The compound's electronic properties also make it useful in material science applications beyond pharmaceuticals. For instance, its aromatic system can be integrated into organic semiconductors or light-emitting diodes (OLEDs) due to its ability to absorb and emit light efficiently. Such applications underscore the versatility of 8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid across multiple scientific disciplines.

Future research directions may explore the synthesis of analogues with enhanced bioavailability or reduced toxicity. Techniques such as combinatorial chemistry and directed evolution could accelerate the discovery process by generating diverse structural variants rapidly. Additionally, exploring its role in nanomedicine—where it could serve as a component of drug delivery systems—may open new avenues for therapeutic intervention.

In summary,8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid (CAS No. 66411-24-3) represents a multifaceted compound with significant potential in pharmaceutical development and beyond. Its unique structural features enable diverse chemical modifications while maintaining stability and reactivity suitable for industrial applications. As research continues to uncover new applications for this molecule,8-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.